(R)-(-)-Mephenytoin
(R)-(-)-Mephenytoin
Brand Name:
Vulcanchem
CAS No.:
71140-51-7
VCID:
VC0014097
InChI:
InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m1/s1
SMILES:
CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2
Molecular Formula:
C12H14N2O2
Molecular Weight:
218.25 g/mol
(R)-(-)-Mephenytoin
CAS No.: 71140-51-7
Reference Standards
VCID: VC0014097
Molecular Formula: C12H14N2O2
Molecular Weight: 218.25 g/mol
| CAS No. | 71140-51-7 |
|---|---|
| Product Name | (R)-(-)-Mephenytoin |
| Molecular Formula | C12H14N2O2 |
| Molecular Weight | 218.25 g/mol |
| IUPAC Name | (5R)-5-ethyl-3-methyl-5-phenylimidazolidine-2,4-dione |
| Standard InChI | InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m1/s1 |
| Standard InChIKey | GMHKMTDVRCWUDX-GFCCVEGCSA-N |
| Isomeric SMILES | CC[C@]1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 |
| SMILES | CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 |
| Canonical SMILES | CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 |
| Synonyms | (R)-5-Ethyl-3-methyl-5-phenylhydantoin; (-)-Mephenytoin; (5R)-5-Ethyl-3-methyl-5-phenyl-2,4-imidazolidinedione; |
| PubChem Compound | 119127 |
| Last Modified | Nov 11 2021 |
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